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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the core physicochemical

properties of 4-tert-Butylaniline, a key intermediate in the synthesis of pharmaceuticals and

other complex organic molecules. This document outlines its molecular characteristics and

presents a detailed experimental protocol for its synthesis.

Core Molecular Data
The fundamental molecular properties of 4-tert-Butylaniline are summarized in the table

below for easy reference and comparison.

Property Value

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol [1]

CAS Number 769-92-6

Appearance Colorless to pale yellow liquid

Boiling Point 90-93 °C at 3 mmHg[1]

Melting Point 16 °C[2]

Density 0.937 g/mL at 25 °C[1]
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Synthesis of 4-tert-Butylaniline via Reduction of a
Nitro Aryl Compound
A common and efficient method for the synthesis of 4-tert-Butylaniline is the reduction of the

corresponding nitro aryl compound. The following protocol details the general procedure for this

reaction.

Experimental Protocol

Materials:

Nitro aryl precursor (e.g., 1-tert-butyl-4-nitrobenzene)

Catalyst (e.g., CPIP - Chloroperoxidase-Immobilized Polyurethane)

Ethanol

Hydrogen gas

Apparatus for thin-layer chromatography (TLC)

Filtration apparatus

Rotary evaporator

Procedure:

A reaction vessel is charged with the nitro aryl compound (4.06 mmol) and the CPIP catalyst

(50 mg).

Ethanol (20 ml) is added to the vessel as the solvent.

The mixture is stirred under a hydrogen atmosphere.

The reaction is allowed to proceed for 6 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).
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Upon completion of the reaction, the catalyst is recovered by filtration.

The ethanol solvent is removed from the filtrate by distillation, yielding the amino aryl

product.

This general procedure has been reported to yield 4-tert-Butylaniline in high purity (99%).

Experimental Workflow: Synthesis of 4-tert-
Butylaniline
The following diagram illustrates the key stages in the synthesis of 4-tert-Butylaniline as

described in the experimental protocol.
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Caption: Workflow for the synthesis of 4-tert-Butylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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